N-(2,5-dichlorophenyl)-2-[4-(2,4,6-trimethylphenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-[4-(2,4,6-trimethylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H25Cl2N3O/c1-14-10-15(2)21(16(3)11-14)26-8-6-25(7-9-26)13-20(27)24-19-12-17(22)4-5-18(19)23/h4-5,10-12H,6-9,13H2,1-3H3,(H,24,27)
• InChI Key: DOKLXLLQOFBMQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl)C
• Molecular Formula: C21H25Cl2N3O
• Molecular Weight: 406.3 g/mol

Description

N-(2,5-dichlorophenyl)-2-[4-(2,4,6-trimethylphenyl)piperazin-1-yl]acetamide (also known as L-745,870) is a selective dopamine D4 receptor antagonist that has been extensively studied for its scientific research applications. It was first synthesized in 1996 and has since been used in various studies to understand the role of dopamine D4 receptors in different physiological and pathological conditions.

Scientific Research Applications

Synthesis and Biological Potentials

Compounds structurally related to N-(2,5-dichlorophenyl)-2-[4-(2,4,6-trimethylphenyl)piperazin-1-yl]acetamide have been synthesized and evaluated for various biological activities. For instance, a study reported the synthesis of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives. These compounds demonstrated significant antimicrobial and anticancer activities, suggesting their potential as lead compounds for drug development (Mehta et al., 2019).

Pharmacological Evaluation

Another facet of research on piperazine derivatives involves their pharmacological evaluation for potential central nervous system (CNS) applications. A series of N-(2-benzoyl-4-chlorophenyl)-2-(4-(substituted phenyl) piperazin-1-yl) acetamides were synthesized and evaluated for their anxiolytic and skeletal muscle relaxant activities. The results indicated promising anxiolytic and muscle relaxant properties among the synthesized compounds, with molecular docking studies further supporting their potential as GABAA receptor modulators (Verma et al., 2017).